2-chlorobenzyl 3-(benzoylamino)benzoate
Description
2-Chlorobenzyl 3-(benzoylamino)benzoate is a benzoic acid derivative featuring a benzoylamino group at the 3-position and a 2-chlorobenzyl ester moiety.
Properties
IUPAC Name |
(2-chlorophenyl)methyl 3-benzamidobenzoate | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H16ClNO3/c22-19-12-5-4-9-17(19)14-26-21(25)16-10-6-11-18(13-16)23-20(24)15-7-2-1-3-8-15/h1-13H,14H2,(H,23,24) | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AKJOEGXAETUXBW-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(=O)NC2=CC=CC(=C2)C(=O)OCC3=CC=CC=C3Cl | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H16ClNO3 | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
365.8 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
The unique properties of 2-chlorobenzyl 3-(benzoylamino)benzoate emerge when compared to its analogs. Key differentiating factors include substituent positions, halogenation patterns, and ester/amide modifications, which influence chemical reactivity, lipophilicity, and biological interactions. Below is a detailed analysis:
Table 1: Structural and Functional Comparison
| Compound Name | Molecular Formula | Substituent Features | Key Differentiators | Reference |
|---|---|---|---|---|
| 2-Chlorobenzyl 3-(benzoylamino)benzoate | C₂₁H₁₅ClN₂O₃ | 3-benzoylamino, 2-chlorobenzyl ester | Combines chlorinated benzyl ester and benzoylamino groups; balanced lipophilicity. | - |
| Butyl 3-[(2,4-dichlorobenzoyl)amino]benzoate | C₁₈H₁₆Cl₂N₂O₃ | 2,4-dichlorobenzoyl, butyl ester | Higher halogen content increases electronegativity; longer alkyl chain enhances solubility. | |
| Ethyl 3-amino-2-chlorobenzoate | C₉H₁₀ClNO₂ | 3-amino, 2-chloro, ethyl ester | Amino group at 3-position enhances nucleophilicity; smaller ester reduces steric hindrance. | |
| Methyl 3-[(chloroacetyl)amino]benzoate | C₁₀H₁₀ClN₂O₃ | 3-chloroacetamido, methyl ester | Chloroacetyl group increases reactivity in acyl transfer reactions. | |
| Benzyl 3-bromo-2-chloro-6-fluorobenzoate | C₁₄H₈BrClFO₂ | Bromo, chloro, fluoro substitutions | Triple halogenation alters electronic properties; benzyl ester boosts stability. | |
| Methyl 3-amino-4-chlorobenzoate | C₈H₈ClNO₂ | 3-amino, 4-chloro, methyl ester | Adjacent amino and chloro groups create steric and electronic effects. |
Substituent Position Effects
- Chlorine Position: In ethyl 3-amino-2-chlorobenzoate , the 2-chloro substituent adjacent to the ester group increases steric hindrance, reducing enzymatic hydrolysis compared to 4-chloro analogs. Similarly, 2-chlorobenzyl in the target compound may confer resistance to metabolic degradation.
- This aligns with the benzoylamino group in the target compound, which may improve affinity for biological receptors.
Functional Group Contributions
- Benzoylamino vs. Chloroacetyl: The benzoylamino group in the target compound provides aromatic conjugation and rigidity, whereas methyl 3-[(chloroacetyl)amino]benzoate features a more flexible chloroacetyl chain, favoring nucleophilic substitution reactions.
- Ester Chain Length: Butyl esters (e.g., butyl 3-[(2,4-dichlorobenzoyl)amino]benzoate ) improve solubility in nonpolar solvents, while benzyl esters (e.g., the target compound) enhance aromatic stacking interactions in biological systems.
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
